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Compound of Interest

Compound Name: 2-Aminobenzaldehyde

Cat. No.: B1207257

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
2-aminobenzaldehyde powder. It is intended to be a valuable resource for researchers,
scientists, and professionals in drug development who utilize this compound in their work. This
document detalils its physical properties, outlines standard experimental protocols for their
determination, and visualizes a key synthetic pathway.

Core Physical Properties

2-Aminobenzaldehyde, also known as anthranilaldehyde or 2-formylaniline, is an organic
compound featuring both an amino and an aldehyde functional group attached to a benzene
ring.[1] These groups grant it significant reactivity, making it a versatile precursor in the
synthesis of various molecules, including pharmaceuticals and dyes.[1][2] The compound is
noted for its presence in the fragrant scents of many flowers.[3][4] However, it is also unstable
and can polymerize rapidly at room temperature.[3][5]

The physical properties of 2-aminobenzaldehyde are summarized in the table below. It is
important to note that some values are estimates and may vary depending on the purity of the
sample and the measurement conditions.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1207257?utm_src=pdf-interest
https://www.benchchem.com/product/b1207257?utm_src=pdf-body
https://www.benchchem.com/product/b1207257?utm_src=pdf-body
https://cymitquimica.com/cas/529-23-7/
https://cymitquimica.com/cas/529-23-7/
https://www.nbinno.com/article/pharmaceutical-intermediates/2-aminobenzaldehyde-indispensable-intermediate-chemical-innovation-bo
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7279021.htm
https://www.researchgate.net/publication/253193329_Preparation_of_2-aminobenzaldehyde_A_fragrant_component_of_floral_odors
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7279021.htm
https://www.chemwhat.com/2-aminobenzaldehyde-cas-529-23-7/
https://www.benchchem.com/product/b1207257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C7H7NO [11[3]
Molecular Weight 121.14 g/mol [1][3]

White to yellow, pale yellow, or
Appearance yellow-green crystalline [1112][3][6]
solid/powder.[1][2][3][6]

Melting Point 32-34 °C, 38 °C, 37-39 °C 13161171181

. . ~225.84 °C (estimate); 80-85
Boiling Point [31[8]1[9]
°C @ 0.27-2 mmHg

) ~1.1344 g/cm?3 (estimate);
Density [3][10]
1.171 g/cm3

Flash Point 113 °C (closed cup) [3][11]

Good solubility in water;

soluble in ethanol, ether,

Solubilit el
' chloroform, and benzene.[1][6] [LIelel
[9]
Storage Temperature -20°C or 2-8°C [3](5]

Experimental Protocols

Accurate determination of physical characteristics is crucial for confirming the identity and
purity of a substance. The following sections detail standard methodologies for measuring the
melting point and solubility of 2-aminobenzaldehyde powder.

The capillary method is a standard and widely used technique for determining the melting point
of a solid organic compound.[12][13]

Principle: A small, powdered sample of the substance is heated at a controlled rate. The
temperature at which the solid transitions to a liquid is recorded as the melting point, which is
typically a narrow range for a pure substance.[12][14]

Detailed Methodology:
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e Sample Preparation:

o Ensure the 2-aminobenzaldehyde sample is completely dry and finely powdered. If
necessary, gently grind the crystals using a mortar and pestle.[12][14][15]

o Press the open end of a capillary tube into the powder multiple times to collect a small
amount of the sample.[13][16]

o Tap the sealed end of the capillary tube on a hard surface, or drop it through a long glass
tube, to compact the powder into a column of 2-3 mm in height at the bottom.[14][16]

e Apparatus Setup:

o Place the loaded capillary tube into the sample holder of a melting point apparatus (e.g., a
DigiMelt or similar device).[14]

e Measurement:

o If the approximate melting point is unknown, perform a rapid heating run (e.g., 10-20
°C/minute) to get a preliminary range.[14][16]

o Allow the apparatus to cool. Using a fresh sample, begin heating again, this time at a
much slower rate (e.g., 1-2 °C/minute) starting from a temperature about 10-20 °C below
the approximate melting point.[14][16]

o Observe the sample through the viewing lens.

o Record the temperature at which the first droplet of liquid appears (the beginning of the
melting range).

o Record the temperature at which the last solid crystal melts (the end of the melting range).

This protocol provides a qualitative assessment of a compound's solubility in various solvents,
which can indicate its polarity and the presence of acidic or basic functional groups.[17][18]

Principle: The solubility of a compound is determined by observing its dissolution in a specific
volume of a solvent. The general principle "like dissolves like" applies, where polar compounds
dissolve in polar solvents and non-polar compounds dissolve in non-polar solvents.[19]
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Detailed Methodology:

o Sample and Solvent Preparation:

o

o

Weigh approximately 25 mg of 2-aminobenzaldehyde powder or measure 0.05 mL if it is
in a molten state.

Prepare test tubes containing 0.75 mL of the following solvents: water, 5% HCI solution,
5% NaOH solution, and an organic solvent like ethanol or diethyl ether.[17]

e Procedure:

[¢]

Add the 2-aminobenzaldehyde sample to a test tube containing the chosen solvent.
Shake the test tube vigorously for 1-2 minutes.[17]

Observe if the solid dissolves completely. If it does, the compound is considered soluble in
that solvent.

Water Solubility: Begin by testing solubility in water. If the compound is water-soluble, test
its pH with litmus or pH paper to check for acidic or basic properties.[18] 2-
aminobenzaldehyde is expected to be soluble.[6]

Acid/Base Solubility: For water-insoluble compounds, solubility in 5% HCI suggests a
basic functional group (like an amine), while solubility in 5% NaOH suggests an acidic
functional group.[17][18]

Organic Solvent Solubility: Test solubility in organic solvents like ethanol or ether. 2-
aminobenzaldehyde is soluble in these solvents.[1][9]

e Recording Results:

o

Record the compound as "soluble,” "partially soluble,” or "insoluble” for each solvent
tested.

Synthesis Workflow Visualization
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A common and established method for synthesizing 2-aminobenzaldehyde is through the
reduction of 2-nitrobenzaldehyde.[4][6][20] This reaction pathway is a fundamental process in
organic chemistry, converting a nitro group into an amino group.

Reactants
. Reducing Agent
2N SRS el (.g., Fe/HCl or FeSO4/NHs)

Input Input

Process

Reduction Reaction
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Products
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Click to download full resolution via product page

Caption: Synthesis of 2-aminobenzaldehyde via reduction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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